Cas no 7161-73-1 (Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1))

Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1) structure
7161-73-1 structure
Product Name:Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1)
CAS No:7161-73-1
MF:C5H14INS
MW:247.140832424164
CID:573154
PubChem ID:3014543
Update Time:2025-04-19

Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1)
    • THIOCHOLINE IODIDE
    • trimethyl(2-sulfanylethyl)azanium,iodide
    • (2-mercaptoethyl)trimethylammonium iodide
    • 2-(mercaptoethyl)trimethylammonium iodide
    • AC1MHZSE
    • AG-G-80835
    • CHEBI:346089
    • CHEMBL147699
    • Cholinthioliodid
    • CTK5D4739
    • DNC012246
    • EINECS 230-513-7
    • thiocholine
    • Trimethyl-< 2-mercapto-ethyl> -ammoniumhydroxid
    • trimethyl(2-sulfanylethyl)azanium iodide
    • 7161-73-1
    • Ethanaminium, 2-mercapto-N,N,N-trimethyl-, iodide
    • AS-81903
    • AKOS016373419
    • trimethyl(2-sulfanylethyl)azanium;iodide
    • C5H14INS
    • NS00043855
    • F84361
    • 2-Mercapto-N,N,N-trimethylethan-1-aminium iodide
    • SCHEMBL3145923
    • MDL: MFCD00050280
    • Inchi: 1S/C5H13NS.HI/c1-6(2,3)4-5-7;/h4-5H2,1-3H3;1H
    • InChI Key: CTGNYPVJSIRPLG-UHFFFAOYSA-N
    • SMILES: [I-].SCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 232.8792
  • Monoisotopic Mass: 246.98917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0

Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1) Pricemore >>

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